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Compound of Interest

Compound Name: Chromium chromate (H2CrO4)

Cat. No.: B15473665 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in minimizing

chromium residue on laboratory glassware.

Frequently Asked Questions (FAQs)
Q1: What is the primary source of chromium residue on laboratory glassware?

The most common source of chromium residue is the use of chromic acid cleaning solutions.[1]

[2] These solutions, traditionally used for cleaning stubborn organic residues, contain

hexavalent chromium (Cr(VI)), which is toxic and carcinogenic.[2][3] Even after rinsing, trace

amounts of chromium can adsorb onto the glass surface.[1]

Q2: Why is it crucial to minimize chromium residue on glassware?

Hexavalent chromium is a known human carcinogen and environmental hazard.[3][4] Its

presence on glassware can lead to:

Experimental Interference: Leached chromium ions can interfere with sensitive analytical

techniques and biological assays.

Product Contamination: In drug development and pharmaceutical manufacturing, chromium

contamination can compromise the purity and safety of the final product.
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Safety Risks: Exposure to even trace amounts of hexavalent chromium poses health risks to

laboratory personnel.

Q3: How can I test my glassware for chromium residue?

A common and sensitive method for detecting hexavalent chromium is the diphenylcarbazide

spectrophotometric test.[5][6][7][8][9] This method involves the reaction of hexavalent

chromium with 1,5-diphenylcarbazide in an acidic solution to produce a distinct red-violet

colored complex, which can be quantified using a spectrophotometer.[6][7][9]

Q4: What are the recommended alternatives to chromic acid for cleaning glassware?

Due to the hazards associated with chromic acid, several safer and effective alternatives are

recommended:

Laboratory-Grade Detergents: Specially formulated detergents like Alconox and Liquinox are

effective for general cleaning.[10]

Alkaline Alcoholic Solutions: A saturated solution of potassium hydroxide (KOH) or sodium

hydroxide (NaOH) in ethanol or methanol is effective for removing organic residues.

Non-Chromium Oxidizing Solutions: Commercial products like "NoChromix" are inorganic

oxidizers that are mixed with sulfuric acid to create a powerful cleaning solution without

chromium.[11]

Piranha Solution: A mixture of sulfuric acid and hydrogen peroxide is a very strong oxidizing

agent used for cleaning organic residues. Extreme caution is advised when using piranha

solution.

Troubleshooting Guide
Issue: Suspected Chromium Residue on Glassware

This guide provides a systematic approach to identifying and resolving chromium

contamination on laboratory glassware.
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Caption: Troubleshooting workflow for chromium residue.
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Data Presentation
Table 1: Comparison of Glassware Cleaning Methods

Cleaning Method Primary Use Advantages Disadvantages

Chromic Acid
Removal of stubborn

organic residues.[2]

Highly effective

oxidizing agent.[2]

Leaves chromium

residue; highly toxic

and carcinogenic;

hazardous waste

disposal.[3][4]

Laboratory Detergents
General purpose

cleaning.

Safe; easy to use;

effective for most

common residues.

May not be sufficient

for all types of organic

or inorganic residues.

Alkaline Alcoholic

Solutions

(KOH/NaOH)

Removal of organic

grease and residues.

Very effective for

organic residues;

does not introduce

heavy metals.

Caustic and requires

careful handling; can

etch glass with

prolonged exposure.

NoChromix®

Alternative to chromic

acid for oxidizing

residues.[11]

Powerful oxidizer;

does not contain

chromium.[11]

Highly corrosive (used

with sulfuric acid);

requires careful

handling.[11]

Piranha Solution
Removal of heavy

organic residues.

Extremely powerful

oxidizing agent.

Extremely hazardous;

potentially explosive;

requires strict safety

protocols.

Experimental Protocols
Protocol: Spectrophotometric Determination of Hexavalent Chromium using the

Diphenylcarbazide Method

This protocol outlines the steps to quantitatively determine the presence of hexavalent

chromium on a glassware surface.
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1. Materials and Reagents:

1,5-Diphenylcarbazide

Acetone

Sulfuric Acid (H₂SO₄), concentrated

Deionized water

Potassium dichromate (K₂Cr₂O₇) for standard solutions

Spectrophotometer capable of measuring absorbance at 540 nm

Volumetric flasks and pipettes

Swabs (low in organic contaminants)

2. Preparation of Reagents:

Diphenylcarbazide Solution: Dissolve 250 mg of 1,5-diphenylcarbazide in 50 mL of acetone.

Store in a brown bottle and discard if the solution becomes discolored.[9]

Sulfuric Acid Solution (10% v/v): Slowly add 10 mL of concentrated H₂SO₄ to 90 mL of

deionized water while stirring in an ice bath.

Chromium Standard Solutions: Prepare a stock solution of 1000 mg/L Cr(VI) by dissolving a

known quantity of K₂Cr₂O₇ in deionized water. From this stock, prepare a series of calibration

standards (e.g., 0.1, 0.5, 1, 2, 5 mg/L).

3. Experimental Workflow:
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Caption: Workflow for chromium residue analysis.

4. Procedure:

Sampling: Using a swab moistened with deionized water, swab a defined area (e.g., 10 cm x

10 cm) of the glassware to be tested.
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Extraction: Place the swab head in a known volume of deionized water (e.g., 10 mL) and

agitate to extract any chromium.

Color Development: To the extract, add 0.5 mL of the 10% sulfuric acid solution, followed by

0.5 mL of the diphenylcarbazide solution. Mix well and allow the color to develop for 5-10

minutes.[7][8]

Measurement: Measure the absorbance of the solution at 540 nm using a

spectrophotometer. Use a blank (deionized water with reagents) to zero the instrument.

Quantification: Prepare a calibration curve by measuring the absorbance of the known

chromium standards. Plot absorbance versus concentration. Determine the concentration of

chromium in the sample by comparing its absorbance to the calibration curve.

5. Acceptance Criteria:

The acceptable limit for chromium residue will depend on the specific application and

regulatory requirements. For pharmaceutical and drug development applications, this limit

should be as low as reasonably achievable and justified based on safety and product quality

considerations.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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